Cas no 1427423-81-1 (8-Bromo-7-methylimidazo[1,5-a]pyridine)

• Product Name: 8-Bromo-7-methylimidazo[1,5-a]pyridine
• CAS No: 1427423-81-1
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD23711193
• CID: 5100660
• PubChem ID: 130066189
• Update Time: 2025-07-17

8-Bromo-7-methylimidazo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-7-methylimidazo[1,5-a]pyridine
• Imidazo[1,5-a]pyridine, 8-bromo-7-methyl-
• 8-bromo-7-methyl-imidazo[1,5-a]pyridine
• 1427423-81-1
• SY323226
• D96943
• DB-415514
• PS-18659
• MFCD23711193
• CS-0310161

• MDL： MFCD23711193
• Inchi： 1S/C8H7BrN2/c1-6-2-3-11-5-10-4-7(11)8(6)9/h2-5H,1H3
• InChI Key： IXEFTDYWSCBUPP-UHFFFAOYSA-N
• SMILES： C12=CN=CN1C=CC(C)=C2Br

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.3Ų

Additional information on 8-Bromo-7-methylimidazo[1,5-a]pyridine

8-Bromo-7-methylimidazo[1,5-a]pyridine (CAS No. 1427423-81-1): An Overview of a Promising Compound in Medicinal Chemistry

8-Bromo-7-methylimidazo[1,5-a]pyridine (CAS No. 1427423-81-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 8-Bromo-7-methylimidazo[1,5-a]pyridine consists of an imidazopyridine core with a bromine substituent at the 8-position and a methyl group at the 7-position. The presence of these functional groups imparts specific pharmacological properties that make it an attractive candidate for drug development. Recent studies have highlighted its potential as a lead compound in the discovery of novel therapeutic agents.

In terms of synthesis, 8-Bromo-7-methylimidazo[1,5-a]pyridine can be prepared through a multi-step process involving the condensation of appropriate starting materials followed by selective bromination and methylation reactions. The synthetic route is well-documented in the literature and can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The biological activity of 8-Bromo-7-methylimidazo[1,5-a]pyridine has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 8-Bromo-7-methylimidazo[1,5-a]pyridine has also demonstrated promising anti-cancer activity. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This makes it a valuable lead compound for the development of new cancer therapeutics.

In addition to its therapeutic potential, 8-Bromo-7-methylimidazo[1,5-a]pyridine has been investigated for its neuroprotective properties. Preclinical studies have shown that it can protect neurons from oxidative stress and neurotoxicity, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 8-Bromo-7-methylimidazo[1,5-a]pyridine has also been evaluated to ensure its suitability for clinical applications. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to progress through clinical trials.

To further enhance its therapeutic potential, researchers are exploring various modifications to the chemical structure of 8-Bromo-7-methylimidazo[1,5-a]pyridine. These efforts aim to optimize its potency, selectivity, and pharmacokinetic properties while minimizing potential side effects. For instance, substituting different functional groups at various positions on the imidazopyridine core can lead to compounds with improved biological activities.

In conclusion, 8-Bromo-7-methylimidazo[1,5-a]pyridine (CAS No. 1427423-81-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive lead compound for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in the treatment of various diseases.